Cas no 1251560-20-9 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1251560-20-9
• MF: C₁₄H₁₀N₆O₂S₂
• MW: 358.398198604584
• CID: 6209049
• PubChem ID: 49669818
• Update Time: 2025-07-14

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide
• F5948-0046
• 1251560-20-9
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024528072
• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• VU0528671-1

• Inchi： 1S/C14H10N6O2S2/c1-6-11(23-7(2)15-6)13-17-18-14(22-13)16-12(21)8-3-4-9-10(5-8)20-24-19-9/h3-5H,1-2H3,(H,16,18,21)
• InChI Key： UDBGPWLEGMKADS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=NN=C(NC(C2C=CC3C(C=2)=NSN=3)=O)O1

Computed Properties

• Exact Mass: 358.03066593g/mol
• Monoisotopic Mass: 358.03066593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1251560-20-9 and Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide

Compound with the CAS number 1251560-20-9 and the product name N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by multiple fused rings and functional groups, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The core structure of this compound consists of several key heterocyclic rings: a thiazole ring substituted with dimethyl groups at positions 2 and 4, an oxadiazole ring connected at position 2 of the thiazole, and a benzothiadiazole ring linked at position 5 of the oxadiazole. The carboxamide group (-CO-NH₂) is attached at position 5 of the benzothiadiazole ring, contributing to the molecule's overall reactivity and potential interactions with biological targets. This intricate arrangement of rings and functional groups not only contributes to the compound's unique chemical properties but also influences its biological behavior.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide molecule has been subjected to virtual screening using various docking algorithms to identify potential binding sites in biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant inhibitory activity against several key enzymes implicated in inflammation and oxidative stress. For instance, preliminary data suggests that the N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide molecule demonstrates potent inhibitory effects on cyclooxygenase (COX) enzymes, which are central mediators of inflammation. This aligns with the growing interest in developing novel anti-inflammatory agents that can selectively target COX enzymes without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The presence of both thiazole and benzothiadiazole moieties in the structure is particularly noteworthy. These heterocyclic systems are known for their ability to modulate biological pathways through interactions with specific proteins and nucleic acids. The thiazole ring is a common pharmacophore found in many bioactive compounds and has been extensively studied for its antimicrobial and anti-inflammatory properties. Similarly, benzothiadiazoles have shown promise in various therapeutic areas due to their ability to inhibit enzymes involved in pain perception and inflammation.

One of the most exciting aspects of this compound is its potential for further structural optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. For example, altering the substitution pattern on the thiazole ring or modifying the carboxamide group could enhance its solubility or metabolic stability. Such modifications are crucial for developing drug candidates that can progress through clinical trials and ultimately reach patients in need.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves constructing multiple heterocyclic rings and establishing precise regioselectivity at each step. However, recent advances in synthetic methodology have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between distant positions in the molecule.

As research continues to uncover new therapeutic applications for heterocyclic compounds like N-5-(2,4-dimethyl-1,3-thiazol-5-yL)-1,3,4,-oxadiazol--2-yL--2,1,3-benzo<0x00AD>thiadiazole--5-carboxamide, it is likely that this compound will play a significant role in future drug development efforts. Its unique structural features offer a rich scaffold for medicinal chemists to explore new pharmacological pathways and develop innovative treatments for a wide range of diseases. The ongoing studies into its biological activity and synthetic feasibility promise to yield valuable insights into its potential as a therapeutic agent.